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Compound of Interest

2,2-Bis(3-
Compound Name: )
aminophenyl)hexafluoropropane

cat. No.: B1268579

An In-depth Technical Guide to 2,2-Bis(3-aminophenyl)hexafluoropropane

Introduction

2,2-Bis(3-aminophenyl)hexafluoropropane, a fluorinated aromatic diamine, is a critical
monomer in the synthesis of high-performance polymers, particularly polyimides. The
incorporation of the hexafluoroisopropylidene -(CF3)2C- group into the polymer backbone
imparts a unique combination of desirable properties, including enhanced thermal stability,
improved solubility, lower dielectric constant, and high gas permeability. This technical guide
provides a comprehensive overview of its chemical identity, structure, a representative
synthesis protocol, its principal application in polymer science, and essential safety information.
This document is intended for researchers, chemists, and material scientists engaged in the
development of advanced materials.

Chemical Identity and Properties

The fundamental properties of 2,2-Bis(3-aminophenyl)hexafluoropropane are summarized
below. These characteristics are crucial for its application as a monomer in polymerization
reactions, influencing reaction kinetics, polymer molecular weight, and the final properties of
the material.
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Identifier Value Reference
CAS Number 47250-53-3 [1]
3-[2-(3-
IUPAC Name aminophenyl)-1,1,1,3,3,3- [1]
hexafluoropropan-2-yllaniline
3,3-
Synonyms (Hexafluoroisopropylidene)dia [2]
niline
Molecular Formula CisHi12FsN:2 [1]
Molecular Weight 334.26 g/mol [1]
Melting Point 74-79 °C [2]
Boiling Point 348.5 °C at 760 mmHg [3]

Chemical Structure

The molecular structure features a central hexafluoroisopropylidene bridge connecting two

aniline (aminophenyl) rings at the meta-position. This bulky, electron-withdrawing fluorine-

containing group sterically hinders chain packing, which increases the free volume and

enhances the solubility of the resulting polymers.
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Step 2: Reduction
Step 1: Nitration P
Nitration Reduction
(HNO3/H2S04)

(.9., Ha/Pd-C or 2,2-Bis(3-aminophenyl)-

hexafluoropropane

2,2-Diphenyl- 2,2-Bis(3-nitrophenyl)-
hexafluoropropane hexafluoropropane

Hydrazine/FeCls)

Diamine Monomer
(2,2-Bis(3-aminophenyl)-
hexafluoropropane)

Dianhydride Monomer
(e.g., 6FDA)

Step I: Polycondensption

Mixing in
Aprotic Solvent
(e.g., NMP)

Stirring at RT
12-24h

Poly(amic acid) Precursor
(Viscous Solution)

Eliminates H20

Step 2: Imidization

Thermal or
Chemical Cyclodehydration

Final Polyimide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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